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Compound of Interest

Compound Name: Calcium oxoglurate

Cat. No.: B1231874 Get Quote

For researchers, scientists, and drug development professionals, the quality and consistency of

chemical reagents are paramount to achieving reliable and reproducible experimental results.

Calcium oxoglutarate (also known as calcium alpha-ketoglutarate or Ca-AKG), a key

intermediate in the Krebs cycle, has garnered significant interest for its potential roles in cellular

metabolism, aging, and various therapeutic applications. With a growing number of commercial

suppliers, selecting the optimal source for research and development can be a critical decision.

This guide provides a comparative analysis of different commercial sources of calcium

oxoglutarate, supported by detailed experimental protocols for independent verification.

Commercial Source Overview
The landscape of calcium oxoglutarate suppliers ranges from large-scale chemical

manufacturers to specialized supplement brands. While many suppliers claim high purity, often

stated as ≥99%, the available data for direct comparison is often limited to what is presented on

their respective websites and product pages. Independent, peer-reviewed comparative studies

are not readily available. Therefore, the following table summarizes publicly available

information to provide a preliminary overview. Researchers are strongly encouraged to request

lot-specific Certificates of Analysis (CoAs) and consider independent testing.

Table 1: Comparison of Commercial Calcium Oxoglutarate Suppliers
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Supplier/Br
and

Purity
Claim

Manufacturi
ng
Standards

Third-Party
Testing

Form
Noteworthy
Claims

Biosynth
Product-

specific

ISO

9001:2015

certified

facilities.[1]

In-house QC

testing.[1]
Powder

Provides

detailed

product

documentatio

n including

CoAs upon

request.[1]

Chen Lang

Bio-Tech
≥99%

GMP-certified

facility

In-house

testing and

quality

assurance.

Powder
Factory-direct

supply.

Cima Science ≥99%

ISO9001,

HALAL,

KOSHER

certified.

Provides

third-party

quality test

reports.

Powder
Offers custom

formulations.

Cofttek -

ISO9001 &

ISO14001

certified.

- Powder

Mass

production

capabilities.

DoNotAge.or

g

Not explicitly

stated, but

emphasizes

high purity

Manufactured

in GMP and

ISO9001

certified

facilities.[2]

In-house and

third-party

verified.[2]

Capsules,

Powder

Used by

researchers

in clinical

trials.

Fivescore

Labs
≥99%

Manufactured

in the UK to

GMP

standards.

Independentl

y verified for

purity.

Capsules -
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Harworld ≥99%

ISO22000,

HALAL,

KOSHER

certified.

- Powder

Offers

OEM/ODM

services.

MedchemExp

ress

>98%

(example)
-

Provides CoA

with purity

data (e.g.,

HPLC,

LCMS).

Powder
For research

use only.

Natural Field

Conforms to

in-house

standard

FSSC22000/

KOSHER/HA

CCP/ISO900

1/SC/ISO220

00/HALAL

certified.

Provides a

Certificate of

Analysis

(COA).

Powder -

ProHealth

Longevity
-

Manufactured

in an FDA-

registered,

GMP-certified

facility.

Triple lab

tested by

independent

third-party

laboratories.

Capsules,

Powder

Provides a

Certificate of

Analysis.

Renue By

Science
-

Manufactured

in a GMP

compliant,

FDA

registered

facility.

Rigorous

third-party

testing.

Liposomal

Capsules

Focus on

liposomal

delivery for

enhanced

bioavailability.

Sinoway

99.6%

(example

from CoA)

-

Provides a

Certificate of

Analysis.

Powder

CoA includes

pH, loss on

drying, and

calcium

content.

Toniiq ≥99%
GMP

Certified.

Third-party

lab tested.
Capsules

Provides a

Certificate of

Analysis.
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Key Signaling Pathways and Experimental
Workflows
To understand the biological relevance and the methods for quality assessment of calcium

oxoglutarate, the following diagrams illustrate a key signaling pathway influenced by alpha-

ketoglutarate and a typical experimental workflow for its analysis.
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Caption: Key signaling pathways influenced by Alpha-Ketoglutarate (AKG).
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Caption: Experimental workflow for Ca-AKG purity analysis by HPLC.
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To facilitate independent verification of commercially available calcium oxoglutarate, the

following section details the methodologies for key experiments.

Purity and Identity Confirmation by High-Performance
Liquid Chromatography (HPLC)
This protocol provides a method for the quantification of alpha-ketoglutaric acid to determine

the purity of calcium oxoglutarate samples.

Objective: To determine the purity of calcium oxoglutarate and confirm the identity of the active

compound from various commercial sources.

Materials:

Calcium oxoglutarate samples from different commercial suppliers

Alpha-ketoglutaric acid reference standard

HPLC grade water

HPLC grade acetonitrile (ACN)

Phosphoric acid (H₃PO₄)

HPLC system with a UV detector

C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm)

0.45 µm syringe filters

Procedure:

Standard Preparation:

Accurately weigh a known amount of alpha-ketoglutaric acid reference standard and

dissolve it in HPLC grade water to prepare a stock solution of known concentration (e.g., 1

mg/mL).
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Prepare a series of working standards by serial dilution of the stock solution to create a

calibration curve (e.g., 10, 25, 50, 100, 250 µg/mL).

Sample Preparation:

Accurately weigh a known amount of calcium oxoglutarate from each commercial source.

Dissolve the powder in a known volume of HPLC grade water to obtain a stock solution.

Dilute the sample solution to an expected concentration that falls within the range of the

calibration curve.

Filter all standard and sample solutions through a 0.45 µm syringe filter before injection

into the HPLC system.

HPLC Conditions:

Mobile Phase: An isocratic mobile phase of 0.1% (v/v) phosphoric acid in water is

commonly used. Alternatively, a gradient with acetonitrile can be employed for better

separation if interfering peaks are present.

Flow Rate: 1.0 mL/min

Column Temperature: 30 °C

Detection Wavelength: 210 nm

Injection Volume: 20 µL

Data Analysis:

Inject the prepared standards and samples into the HPLC system.

Identify the alpha-ketoglutarate peak in the sample chromatograms by comparing the

retention time with that of the reference standard.

Generate a standard curve by plotting the peak area of the standards against their known

concentrations.
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Quantify the amount of alpha-ketoglutarate in each sample using the standard curve.

Calculate the purity of the calcium oxoglutarate as the percentage of the measured alpha-

ketoglutarate concentration relative to the expected concentration based on the weighed

amount.

Assessment of Biological Activity via Cell-Based
Metabolism Assay (MTT Assay)
This protocol outlines a cell-based assay to evaluate the effect of calcium oxoglutarate from

different commercial sources on cellular metabolism, a key aspect of its biological activity.

Objective: To compare the biological activity of calcium oxoglutarate from different commercial

sources by measuring its effect on the metabolic activity of cultured cells.

Materials:

Calcium oxoglutarate samples from different commercial sources

A suitable cell line (e.g., HeLa, HEK293)

Cell culture medium (e.g., DMEM) supplemented with fetal bovine serum (FBS) and

antibiotics

Phosphate-buffered saline (PBS)

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in

PBS)

Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

96-well cell culture plates

Multi-well plate reader

Procedure:

Cell Seeding:
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Seed the cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of

culture medium.

Incubate the plate at 37 °C in a humidified atmosphere with 5% CO₂ for 24 hours to allow

for cell attachment.

Sample Treatment:

Prepare stock solutions of calcium oxoglutarate from each commercial source in cell

culture medium.

Prepare a range of working concentrations for each calcium oxoglutarate source by serial

dilution.

Remove the old medium from the cells and replace it with 100 µL of the medium

containing different concentrations of calcium oxoglutarate. Include a vehicle control

(medium only).

Incubation:

Incubate the cells with the calcium oxoglutarate treatments for a specific period (e.g., 24,

48, or 72 hours).

Metabolic Assay (MTT):

After the incubation period, add 10 µL of MTT solution to each well and incubate for 2-4

hours at 37 °C.

During this time, metabolically active cells will reduce the yellow MTT to purple formazan

crystals.

Remove the MTT solution and add 100 µL of solubilization solution to each well to dissolve

the formazan crystals.

Gently shake the plate for 15 minutes to ensure complete dissolution.

Data Analysis:
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Measure the absorbance of the solubilized formazan at a wavelength of 570 nm using a

multi-well plate reader.

The absorbance values are directly proportional to the number of metabolically active

cells.

Compare the metabolic activity of cells treated with calcium oxoglutarate from different

commercial sources to the vehicle control. A dose-response curve can be generated to

compare the potency of the different products.

In conclusion, while many commercial suppliers of calcium oxoglutarate make claims of high

purity, it is imperative for the scientific community to perform independent validation. The

information and experimental protocols provided in this guide offer a framework for researchers

to conduct their own comparative analyses, ensuring the selection of a high-quality reagent for

reliable and impactful research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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